Cas no 1261915-08-5 (3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid)

• Product Name: 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid
• CAS No: 1261915-08-5
• MF: C₁₆H₁₂F₂O₄
• MW: 306.260891914368
• MDL: MFCD18322591
• CID: 2763181
• PubChem ID: 53228410
• Update Time: 2025-09-28

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-4-FLUOROBENZOIC ACID
• DTXSID10691943
• 4'-(Ethoxycarbonyl)-3',6-difluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322591
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95%
• 1261915-08-5
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid

• MDL： MFCD18322591
• Inchi： 1S/C16H12F2O4/c1-2-22-16(21)11-5-3-9(8-14(11)18)12-7-10(15(19)20)4-6-13(12)17/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： LNXLQTKNQUZAJU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)OCC)=C(C=1)F

Computed Properties

• Exact Mass: 306.07036518Da
• Monoisotopic Mass: 306.07036518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives